Cas no 2680726-70-7 (tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate
• CAS No: 2680726-70-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6598129
• PubChem ID: 68456616
• Update Time: 2025-05-20

tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680726-70-7
• EN300-28275841
• tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate
• SCHEMBL2956932

• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15(4)10-7-5-6-9(8-13)14-10/h5-7H,1-4H3
• InChI Key： YHKSYQXUHNHFEQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC=C(C#N)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate

Introduction to Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate (CAS No. 2680726-70-7)

Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2680726-70-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The presence of a tert-butyl group and a 6-cyanopyridin-2-yl moiety in its molecular structure imparts unique chemical properties, making it a promising candidate for further exploration in synthetic chemistry and biological studies.

The tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate structure combines the electron-withdrawing effect of the cyano group with the electron-donating properties of the pyridine ring, creating a molecule with potential dual functionality. This characteristic has led researchers to investigate its role in various chemical transformations, including nucleophilic substitution reactions and metal-catalyzed cross-coupling processes. The N-methylcarbamate moiety, in particular, is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which can be exploited in the design of novel catalysts or ligands.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. The 6-cyanopyridin-2-yl substituent in Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate is particularly noteworthy, as it has been shown to enhance the binding affinity of small molecules to biological targets. This has prompted investigations into its potential as an intermediate in the synthesis of bioactive compounds, including kinase inhibitors and antiviral agents. The tert-butyl group, while primarily serving as a protecting group, also contributes to the overall solubility and stability of the compound, making it suitable for various solvents and reaction conditions.

One of the most compelling aspects of Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate is its utility in medicinal chemistry. The combination of a cyanopyridine core and a carbamate functional group provides a scaffold that can be modified to target specific biological pathways. For instance, researchers have explored its potential as a precursor for developing inhibitors of enzymes involved in cancer metabolism. The cyano group can be further functionalized into other heterocycles or aldehydes, expanding its synthetic utility. Additionally, the carbamate moiety can be hydrolyzed under acidic or basic conditions, allowing for controlled release of active pharmaceutical ingredients (APIs) in drug delivery systems.

The synthesis of Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate typically involves multi-step reactions starting from commercially available pyridine derivatives. The introduction of the cyano group is often achieved through cyanation reactions, while the carbamate functionality is introduced via condensation with urea or its derivatives. The tert-butyl group is typically added as a protecting group during earlier stages of synthesis and is later removed under mild acidic conditions. This stepwise approach ensures high yields and purity, making the compound suitable for further downstream applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable information for drug design. These studies have highlighted the importance of optimizing steric and electronic properties to enhance binding affinity and selectivity. Additionally, computational methods have been used to predict metabolic pathways and potential side effects, aiding in the development of safer and more effective pharmaceuticals.

The pharmaceutical industry has shown particular interest in Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate due to its potential as an intermediate in drug development. Its structural features make it amenable to modifications that can tailor its pharmacological properties for specific therapeutic applications. For example, researchers have explored its use in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which are difficult to inhibit using traditional drug design approaches. The ability to fine-tune both electronic and steric properties makes this compound a versatile tool for medicinal chemists.

Another area where Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate has found utility is in materials science. The unique electronic properties of cyanopyridine derivatives make them attractive for designing organic semiconductors and light-emitting diodes (OLEDs). The carbamate group can also serve as a handle for further functionalization, allowing researchers to create complex materials with tailored properties. These applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion,Tert-butyl N-(6-cyanopyridin-2-yl)-N-methylcarbamate (CAS No. 2680726-70-7) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it suitable for various applications, from drug development to advanced materials design. As research continues to uncover new synthetic pathways and biological activities,this compound will likely remain at the forefront of scientific exploration, contributing to advancements across multiple disciplines.